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Compound of Interest

Compound Name: 4-Carboethoxypiperidine-d9

Cat. No.: B15553569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Carboethoxypiperidine-d9
(CAS Number: 1219803-75-4), a deuterated form of Ethyl 4-piperidinecarboxylate. This

document details its chemical structure, physicochemical properties, and primary applications,

with a focus on its role as a stable isotope-labeled internal standard in analytical research and

drug development.

Chemical Identity and Structure
4-Carboethoxypiperidine-d9 is the deuterium-labeled version of 4-Carboethoxypiperidine,

also known as Ethyl isonipecotate.[1] The replacement of nine hydrogen atoms with deuterium

provides a mass shift that makes it an ideal internal standard for mass spectrometry-based

quantification.

Chemical Structure:
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Figure 1. Chemical Structure of 4-Carboethoxypiperidine-d9

Table 1: Chemical Identifiers

Identifier Value

Compound Name 4-Carboethoxypiperidine-d9

Synonyms
Ethyl isonipecotate-d9, Ethyl piperidine-

2,2,3,3,4,5,5,6,6-d9-4-carboxylate

CAS Number 1219803-75-4[2]

Molecular Formula C₈H₆D₉NO₂

Molecular Weight 166.26 g/mol

Physicochemical Properties
Specific experimental data for 4-Carboethoxypiperidine-d9 is not extensively available.

However, its physicochemical properties are expected to be very similar to its non-deuterated

analog, Ethyl 4-piperidinecarboxylate (CAS: 1126-09-6). The following table summarizes data

for the non-deuterated compound, which serves as a reliable approximation.

Table 2: Physicochemical Data (for non-deuterated Ethyl 4-piperidinecarboxylate)
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Property Value Source

Appearance
Clear colorless to slightly

brown liquid
[3]

Boiling Point 204 °C (lit.) [4]

Density 1.02 g/mL at 25 °C (lit.) [3]

Flash Point 80 °C (176 °F) [4][5]

Refractive Index (n20/D) 1.459 (lit.)

Solubility
Miscible with water, ethanol,

and acetone
[3]

Core Applications in Drug Development
The primary application of 4-Carboethoxypiperidine-d9 is as a stable isotope-labeled internal

standard (SIL-IS) for quantitative bioanalysis using liquid chromatography-mass spectrometry

(LC-MS).[6][7]

Pharmacokinetic (PK) Studies: In drug development, accurately measuring the concentration

of a drug candidate over time in biological matrices (like plasma or urine) is crucial.

Deuterated standards are essential for these studies.[6][7]

Drug Metabolism (DM) Analysis: They are used to precisely track and quantify the formation

of metabolites from a parent drug.

Bioanalytical Method Validation: Regulatory agencies often recommend or require the use of

SIL-IS in bioanalytical methods due to their ability to provide high accuracy and precision.[8]

The key advantage of using a deuterated standard is that it is chemically identical to the

analyte and co-elutes during chromatography. This allows it to compensate for variability in

sample preparation, matrix effects (ion suppression or enhancement), and instrument

response, leading to highly reliable data.[8][9] Its non-deuterated counterpart, Ethyl

isonipecotate, is a versatile building block in the synthesis of various pharmaceuticals,

including analgesics and antipsychotics.[3]
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Experimental Protocols
While a specific protocol for this compound is not available, the following provides a detailed,

representative methodology for its use as an internal standard in a typical bioanalytical

workflow.

Protocol: Quantification of an Analyte in Human Plasma by LC-MS/MS

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of the analyte (the non-deuterated compound) in

methanol.

Prepare a 1 mg/mL stock solution of the internal standard (IS), 4-Carboethoxypiperidine-
d9, in methanol.

Preparation of Calibration Curve and Quality Control (QC) Samples:

Serially dilute the analyte stock solution to prepare calibration standards at concentrations

ranging from 1 ng/mL to 1000 ng/mL in blank human plasma.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Protein Precipitation):

To 50 µL of each plasma sample (calibrator, QC, or unknown), add 10 µL of the IS working

solution (e.g., 500 ng/mL in methanol).

Vortex briefly to mix.

Add 200 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

Transfer the supernatant to a new microplate or vial for LC-MS/MS analysis.
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LC-MS/MS Analysis:

Liquid Chromatography (LC): Use a C18 column with a gradient mobile phase (e.g., water

with 0.1% formic acid and acetonitrile with 0.1% formic acid).

Mass Spectrometry (MS/MS): Operate the mass spectrometer in multiple reaction

monitoring (MRM) mode.

Monitor the specific precursor-to-product ion transition for the analyte.

Monitor the specific precursor-to-product ion transition for the 4-
Carboethoxypiperidine-d9 internal standard. The precursor ion will be 9 mass units

higher than the analyte.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the peak area ratio against the analyte

concentration for the calibration standards.

Determine the concentration of the analyte in the QC and unknown samples by

interpolating their peak area ratios from the calibration curve.[10]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of a typical bioanalytical experiment utilizing a

deuterated internal standard.
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Caption: General workflow for bioanalytical quantification using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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